(R)-1,1,1-Trifluoro-2-hexylamine

• IUPAC Name: (2R)-1,1,1-trifluorohexan-2-amine
• InChI: InChI=1S/C6H12F3N/c1-2-3-4-5(10)6(7,8)9/h5H,2-4,10H2,1H3/t5-/m1/s1
• InChI Key: XRRYXZXWFBPGEJ-RXMQYKEDSA-N
• Canonical SMILES: CCCCC(C(F)(F)F)N
• Isomeric SMILES: CCCC[C@H](C(F)(F)F)N
• Molecular Formula: C6H12F3N
• DSSTOX Substance ID: DTXSID40735248
• Molecular Weight: 155.16 g/mol
• CAS RN: 862156-04-5

Description

(R)-1,1,1-Trifluoro-2-hexylamine is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a chiral amine, meaning it has a central carbon atom bonded to four different groups, making it an important building block in organic synthesis.

Mechanism of Action

The mechanism of action of (R)-1,1,1-Trifluoro-2-hexylamine is not fully understood, but it is believed to involve interactions with enzymes and receptors in the body. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which may be beneficial in the treatment of Alzheimer's disease and other neurological disorders.
Biochemical and Physiological Effects
(R)-1,1,1-Trifluoro-2-hexylamine has been shown to have various biochemical and physiological effects in the body. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, suggesting potential anticancer activity. It has also been shown to have neuroprotective effects, protecting neurons from damage and death. Additionally, (R)-1,1,1-Trifluoro-2-hexylamine has been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

(R)-1,1,1-Trifluoro-2-hexylamine has several advantages for use in lab experiments. It is a chiral compound, which makes it useful for studying asymmetric synthesis and catalysis. It is also stable and easy to handle, making it a convenient reagent for organic synthesis. However, (R)-1,1,1-Trifluoro-2-hexylamine has some limitations for lab experiments. It is a toxic compound, and care must be taken when handling it. Additionally, its synthesis can be challenging, and it may not be readily available in large quantities.

Future Directions

There are several future directions for research on (R)-1,1,1-Trifluoro-2-hexylamine. One area of interest is its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Further studies are needed to determine its mechanism of action and efficacy in these conditions. Another area of interest is its potential use in the synthesis of chiral compounds, particularly in the pharmaceutical industry. Research is needed to develop more efficient and cost-effective synthesis methods for (R)-1,1,1-Trifluoro-2-hexylamine and to explore its potential as a versatile chiral building block.

Scientific Research Applications

(R)-1,1,1-Trifluoro-2-hexylamine has a wide range of potential applications in scientific research. It can be used as a chiral building block in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. It can also be used as a ligand in asymmetric catalysis, which is a powerful tool for the synthesis of chiral compounds. Additionally, (R)-1,1,1-Trifluoro-2-hexylamine has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.